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Compound of Interest

Compound Name: 2-Bromo-6-chloroquinoline

CAS No.: 891842-50-5

Cat. No.: B1356765

Get Quote

Executive Summary & Chemical Profile
2-Bromo-6-chloroquinoline (CAS: 891842-50-5) is a halogenated heteroaromatic scaffold

frequently used in medicinal chemistry for structure-activity relationship (SAR) studies. Unlike

standard organic intermediates, its dual-halogen substitution (Bromine at C2, Chlorine at C6)

dictates specific waste management streams.

Operational Directive: This compound must be treated as Halogenated Organic Waste. Under

no circumstances should it be commingled with non-halogenated waste streams or discharged

into aqueous drainage systems.

Chemical Safety Profile
Note: Always consult the Safety Data Sheet (SDS) from your specific vendor (e.g., Sigma-

Aldrich, Combi-Blocks) as impurity profiles may vary.
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Parameter Specification Operational Implication

CAS Number 891842-50-5
Unique identifier for waste

labeling.

Physical State Solid (White to light yellow)
Dust inhalation hazard;

requires particulate control.

GHS Classification
Acute Tox. 3 (Oral); Skin/Eye

Irrit. 2/2A

High toxicity; requires double-

gloving and fume hood use.

UN Number (Likely)
UN 2811 (Toxic solid, organic,

n.o.s.)

Required for transport manifest

if shipping waste off-site.

Solubility
Low (Water), High (DMSO,

DCM)

Do not attempt aqueous

neutralization.

The Logic of Disposal (Causality)
As scientists, we follow protocols not just for compliance, but because we understand the

underlying chemistry. Here is why 2-Bromo-6-chloroquinoline requires specific handling:

Incineration Chemistry: When incinerated, the bromine and chlorine atoms release hydrogen

bromide (HBr) and hydrogen chloride (HCl) gases. These are highly corrosive to standard

incinerator flues. Consequently, this waste must be directed to facilities equipped with wet

gas scrubbers. Mixing this with non-halogenated waste forces the entire volume to be

treated as halogenated, exponentially increasing disposal costs.

Environmental Persistence: The quinoline ring is stable, and halogenation further reduces

biodegradability. Release into water systems poses significant aquatic toxicity risks, as the

compound can bioaccumulate.

Chemical Incompatibility: The electron-deficient pyridine ring (within the quinoline system)

makes the C2-Bromine susceptible to nucleophilic attack. Mixing this waste with strong

nucleophiles or oxidizers in a waste drum can lead to exothermic degradation.

Waste Stream Decision Logic
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The following workflow illustrates the decision process for segregating 2-Bromo-6-
chloroquinoline waste.

Waste Generation:
2-Bromo-6-chloroquinoline

Physical State?

Solid Waste
(Pure compound, contaminated silica/paper)

Solid/Sludge

Liquid Waste
(Mother liquor, reaction mixture)

Solution

Dispose in: SOLID TOXIC WASTE
Label: 'Contains Halogenated Organics' Solvent Type?

Stream A: Halogenated Solvents
(DCM, Chloroform, etc.)

Halogenated Solvent

Stream B: Non-Halogenated Solvents
(Ethyl Acetate, Hexanes, Methanol)

Non-Halogenated Solvent

Dispose in: HALOGENATED LIQUID WASTE
(Preferred Route)

CRITICAL STOP:
Segregate into Halogenated Stream.
Do NOT dilute into Non-Halo drum.

Re-route

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating 2-Bromo-6-chloroquinoline waste. Note that even if

dissolved in non-halogenated solvents, the presence of the halogenated solute dictates the

disposal path.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal
Applicability: Expired pure reagent, contaminated weighing boats, silica gel from flash columns.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated

solid waste drum. Avoid glass for primary solid waste accumulation to prevent breakage.

Labeling:

Affix a hazardous waste tag immediately.

Mandatory Fields: "Toxic Solid, Organic, N.O.S."

Constituent Listing: Clearly write "2-Bromo-6-chloroquinoline" and "Silica Gel" (if

applicable).

Bagging: If disposing of contaminated PPE (gloves/mats), place them in a clear, heavy-duty

polyethylene bag (minimum 2 mil thickness), seal with tape, and place inside the solid waste

drum.

Verification: Ensure the lid is screwed on tightly. Do not leave the container open in the fume

hood.

Protocol B: Liquid Waste Disposal (Mother Liquors)
Applicability: Reaction mixtures, filtrates from recrystallization.

pH Check: Ensure the solution is neutral (pH 6-8). If the reaction involved acidic conditions

(e.g., HBr generation), neutralize carefully with Sodium Bicarbonate (NaHCO3) before

adding to the waste container to prevent pressure buildup.

Segregation:
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Correct Stream: Pour into the Halogenated Solvent waste container (typically red cans in

many labs).

Incorrect Stream: Do NOT pour into the Non-Halogenated (organic) waste. Even 1%

halogen content renders the whole drum "Halogenated" by RCRA standards, tripling

disposal costs.

Rinsing: Triple-rinse the reaction flask with a small amount of Dichloromethane (DCM) or

Acetone. Add these rinses to the same Halogenated waste container.

Log Entry: Record the volume and approximate concentration of the quinoline on the waste

manifest log attached to the container.

Emergency Response & Spills
Self-Validating System: Ensure a "Spill Kit" is visible and accessible within 10 feet of the

handling area before starting work.

Minor Spill (< 5g solid or < 100mL liquid)
Isolate: Alert immediate lab neighbors.

PPE Upgrade: Wear nitrile gloves (double layer recommended) and safety goggles. If dust is

present, wear an N95 or P100 respirator.

Containment:

Solids: Do not dry sweep (creates dust). Cover with wet paper towels or oil-impregnated

sweeping compound, then scoop into a disposal bag.

Liquids: Cover with an inert absorbent (vermiculite or polypropylene pads). Do not use

sawdust (potential reaction with oxidizers if present).

Decontamination: Wipe the surface with a soap/water solution, followed by an ethanol wipe.

Dispose of all cleanup materials as Solid Hazardous Waste.

Exposure First Aid[2]
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Skin: Wash with soap and water for 15 minutes.[1] Do not use organic solvents

(ethanol/acetone) on skin, as they may increase transdermal absorption of the quinoline.

Eyes: Flush for 15 minutes.[2][1] Seek medical attention immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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